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Compound of Interest

Compound Name: Guanidine stearate

Cat. No.: B1615430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Guanidine stearate is an amphiphilic organic salt formed from the reaction of a strong organic

base, guanidine, and a long-chain saturated fatty acid, stearic acid.[1] This compound consists

of a hydrophilic guanidinium cation and a hydrophobic stearate anion, imparting surfactant

properties.[1] Guanidine stearate and its derivatives find applications in various fields,

including as antimicrobial agents, in the formulation of detergents and emulsifiers, and as

additives in polymer materials.[1][2][3] The synthesis of guanidine stearate is typically

achieved through a straightforward precipitation reaction in an aqueous medium.

Physicochemical Data
A summary of the key physicochemical properties of guanidine stearate is provided in the

table below for easy reference.
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Property Value

Molecular Formula C₁₉H₄₁N₃O₂

Molecular Weight 343.5 g/mol [1]

CAS Registry Number 26739-53-7[1]

Melting Point 94-96 °C[1][4]

Appearance White solid[2]

Solubility Insoluble in water; Soluble in organic solvents[1]

Thermal Stability Decomposes above 200°C[1]

Experimental Protocol: Synthesis of Guanidine
Stearate
This protocol details the synthesis of guanidine stearate via a precipitation reaction between

guanidine hydrochloride and sodium stearate. The procedure is adapted from established

methods for synthesizing related guanidinium salts.[2]

Materials:

Guanidine Hydrochloride (CH₅N₃·HCl)

Sodium Stearate (C₁₈H₃₅NaO₂)

Deionized Water

Equipment:

Reaction vessel (e.g., beaker or round-bottom flask)

Magnetic stirrer and stir bar

Heating mantle or hot plate with temperature control

Buchner funnel and filter paper
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Vacuum flask

Vacuum oven or desiccator

Procedure:

Preparation of Reactant Solutions:

Prepare an aqueous solution of guanidine hydrochloride.

Separately, prepare an aqueous solution of sodium stearate. Due to the limited solubility of

sodium stearate in cold water, heating the solution to approximately 80°C will be

necessary to achieve complete dissolution.

Reaction:

Heat the guanidine hydrochloride solution to 80°C.

While stirring, slowly add the hot sodium stearate solution to the guanidine hydrochloride

solution. A 1:1 molar ratio between the reactants should be maintained.[2]

Upon mixing, a white precipitate of guanidine stearate will form.

Continue stirring the mixture at 80°C for a designated period to ensure the reaction goes

to completion.

Isolation and Purification:

Allow the reaction mixture to cool slightly before filtering the precipitate using a Buchner

funnel under vacuum.

Wash the collected solid with boiling deionized water to remove the sodium chloride

byproduct and any unreacted starting materials.[2]

Repeat the washing step as necessary to ensure the purity of the final product.

Drying:
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Dry the purified guanidine stearate precipitate in a vacuum oven at a suitable

temperature (e.g., 50°C) until a constant weight is achieved.[2]

Characterization:

The final product should be a white, odorless solid.

Characterize the synthesized guanidine stearate by determining its melting point and

comparing it to the literature value (94-96°C).

Further characterization can be performed using techniques such as Fourier-Transform

Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and

elemental analysis to confirm the chemical structure and purity.[2][3]

Reaction and Workflow Diagram
The following diagram illustrates the synthesis workflow of guanidine stearate.
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Caption: Workflow for the synthesis of guanidine stearate.

Safety Precautions
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Standard laboratory safety practices should be followed, including the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. The synthesis

should be conducted in a well-ventilated area. Handle all chemicals with care, referring to their

respective Material Safety Data Sheets (MSDS) for specific handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1615430?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc3879455
https://cpsm.kpi.ua/polymer/1999/22/6189-6198.pdf
https://colab.ws/articles/10.1016%2Fs0032-3861%2898%2900828-3
https://colab.ws/articles/10.1016%2Fs0032-3861%2898%2900828-3
https://www.guidechem.com/cas-267/26739-53-7.html
https://www.benchchem.com/product/b1615430#guanidine-stearate-synthesis-protocol-and-procedure
https://www.benchchem.com/product/b1615430#guanidine-stearate-synthesis-protocol-and-procedure
https://www.benchchem.com/product/b1615430#guanidine-stearate-synthesis-protocol-and-procedure
https://www.benchchem.com/product/b1615430#guanidine-stearate-synthesis-protocol-and-procedure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1615430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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